Cas no 89084-88-8 (Acetic acid, [(2,2-dimethyl-1,3-benzodioxol-4-yl)oxy]-)
89084-88-8 structure
Product Name:Acetic acid, [(2,2-dimethyl-1,3-benzodioxol-4-yl)oxy]-
CAS No:89084-88-8
MF:C11H12O5
MW:224.209983825684
CID:612897
PubChem ID:13519652
Update Time:2025-04-19
Acetic acid, [(2,2-dimethyl-1,3-benzodioxol-4-yl)oxy]- Chemical and Physical Properties
Names and Identifiers
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- Acetic acid, [(2,2-dimethyl-1,3-benzodioxol-4-yl)oxy]-
- 2-[(2,2-dimethyl-1,3-benzodioxol-4-yl)oxy]acetic acid
- DTXSID60542810
- [(2,2-Dimethyl-2H-1,3-benzodioxol-4-yl)oxy]acetic acid
- SCHEMBL11207230
- 89084-88-8
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- Inchi: 1S/C11H12O5/c1-11(2)15-8-5-3-4-7(10(8)16-11)14-6-9(12)13/h3-5H,6H2,1-2H3,(H,12,13)
- InChI Key: YBKOKWQBMYFMPJ-UHFFFAOYSA-N
- SMILES: O1C2C(=CC=CC=2OC1(C)C)OCC(=O)O
Computed Properties
- Exact Mass: 224.06847348g/mol
- Monoisotopic Mass: 224.06847348g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 276
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 65Ų
Acetic acid, [(2,2-dimethyl-1,3-benzodioxol-4-yl)oxy]- Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
89084-88-8 (Acetic acid, [(2,2-dimethyl-1,3-benzodioxol-4-yl)oxy]-) Related Products
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